versutoxin

Specification

• CAS No.: 114264-83-4
• Molecular Formula: C41H42N4O6
• Molecular Weight: 0

Introduction

Identification and Taxonomy of Versutoxin

Origin and Classification

Versutoxin is a neurotoxic peptide isolated from the venom of Hadronyche versuta, a species of funnel-web spider endemic to the Blue Mountains region of Australia. Funnel-web spiders are known for their highly potent venoms, which contain a variety of bioactive compounds targeting ion channels in mammals and insects. Versutoxin belongs to the delta-hexatoxins (δ-HXTX) group, which specifically modulates sodium channel activity.

Chemical Composition

Versutoxin is composed of a single chain of 42 amino acid residues with a high proportion of basic residues and cystine. Its molecular formula is $C_{206}H_{318}N_{58}O_{60}S_9$, and it has an average molecular mass of approximately 4855.645 g/mol. The peptide's structure includes a central beta region with a cystine knot motif, which is characteristic of many neurotoxic polypeptides.

Structural Features

The tertiary structure of versutoxin comprises a core beta region containing a triple-stranded antiparallel beta sheet. This region is stabilized by disulfide bonds that form a cystine knot motif. The peptide also features a thumb-like extension protruding from the beta region and a C-terminal 310 helix appended to the beta domain. These structural elements are crucial for the toxin's interaction with voltage-gated sodium channels.

Mechanism of Action

Interaction with Sodium Channels

Versutoxin targets voltage-gated sodium channels (VGSCs) by binding to site 3, a receptor site associated with tetrodotoxin-sensitive sodium channels. This interaction slows the inactivation process of the channels, prolonging the duration of action potentials and causing repetitive firing in autonomic and motor nerve fibers. The toxin's effect on sodium channel gating is similar to that observed with scorpion alpha-toxins and sea anemone toxins but differs structurally from these compounds.

Electrophysiological Effects

Electrophysiological studies have demonstrated that versutoxin enhances spontaneous synaptic activity in single brain neurons in vitro. By modulating sodium channel kinetics, the toxin induces sustained depolarization, leading to increased neuronal excitability.

Toxicological Profile

Route of Exposure

The primary route of exposure to versutoxin is through injection via spider bites. The toxin is delivered directly into the bloodstream or tissues, where it exerts its neurotoxic effects.

Symptoms of Envenomation

In primates, envenomation by Hadronyche versuta results in potentially fatal neurotoxic symptoms due to prolonged sodium channel activation. Symptoms include muscle spasms, autonomic dysregulation, and respiratory failure.

Mechanisms of Detoxification

Free versutoxin may be removed from circulation through opsonization by the reticuloendothelial system. Antivenoms targeting funnel-web spider toxins have been developed to neutralize the effects of envenomation.

Biochemical Analysis

Amino Acid Sequence

The complete amino acid sequence of versutoxin has been determined using automated Edman degradation techniques. The sequence reveals marked homology with robustoxin, another neurotoxin isolated from Atrax robustus. Table 1 below summarizes the amino acid composition and sequence homology.

Residue Type	Count	Proportion (%)
Basic residues	High	~30%
Cystine	High	~15%
Hydrophobic residues	Moderate	~25%
Polar residues	Moderate	~30%

Structural Homology

Versutoxin shares structural similarities with mu-agatoxin-I and gurmarin, despite their distinct biological activities. These similarities suggest conserved motifs among polypeptides that interact with ion channels.

Applications in Research

Sodium Channel Studies

Versutoxin serves as a valuable tool for studying VGSC function due to its ability to selectively modulate channel gating kinetics. Researchers use this toxin to investigate the physiological roles of sodium channels in neuronal signaling.

Drug Development

Insights into versutoxin's mechanism of action have informed the development of drugs targeting sodium channel dysfunctions associated with epilepsy, chronic pain, and arrhythmias.

Comparative Toxicology

The toxin's differential binding affinity across species provides a model for studying evolutionary adaptations in ion channel structure and function.